Cas no 928642-91-5 (3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid)

3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid structure
928642-91-5 structure
Product Name:3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid
CAS No:928642-91-5
MF:C12H14N2O6S
MW:314.314362049103
CID:2816085
Update Time:2023-08-07

3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid--4,4'-diamino[1,1'-biphenyl]-2,3-diol (1/1)
    • 3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid
    • Inchi: 1S/C12H12N2O2.H2O4S/c13-8-3-1-7(2-4-8)9-5-6-10(14)12(16)11(9)15;1-5(2,3)4/h1-6,15-16H,13-14H2;(H2,1,2,3,4)
    • SMILES: S(=O)(=O)(O)O.OC1C(=C(C=CC=1C1C=CC(=CC=1)N)N)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Topological Polar Surface Area: 176
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